4-chloro-N-3-isoxazolylbenzamide

• IUPAC Name: 4-chloro-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C10H7ClN2O2/c11-8-3-1-7(2-4-8)10(14)12-9-5-6-15-13-9/h1-6H,(H,12,13,14)
• InChI Key: RELKZHGPSJLYEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NOC=C2)Cl
• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol

Description

4-chloro-N-3-isoxazolylbenzamide, also known as GW 1929, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known to have insulin-sensitizing properties.

Scientific Research Applications

4-chloro-N-3-isoxazolylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have insulin-sensitizing properties and has been investigated for its potential use in the treatment of type 2 diabetes. Additionally, it has been studied for its potential use in the treatment of obesity, metabolic syndrome, and cardiovascular disease.

Mechanism of Action

4-chloro-N-3-isoxazolylbenzamide works by activating the peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity and improved glucose uptake in peripheral tissues such as muscle and adipose tissue. Additionally, activation of PPARγ leads to decreased lipolysis and increased lipid storage in adipose tissue, which can help to reduce circulating levels of free fatty acids and improve insulin sensitivity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-3-isoxazolylbenzamide include improved insulin sensitivity, increased glucose uptake in peripheral tissues, decreased lipolysis, and increased lipid storage in adipose tissue. Additionally, it has been shown to have anti-inflammatory properties and may help to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-3-isoxazolylbenzamide in lab experiments is its insulin-sensitizing properties, which can help to improve glucose uptake and metabolism in cells. Additionally, it has been shown to have anti-inflammatory properties, which may be useful in studying the role of inflammation in various disease states. One limitation of using 4-chloro-N-3-isoxazolylbenzamide in lab experiments is its potential toxicity, which may limit its use in certain cell types or experimental conditions.

Future Directions

There are several potential future directions for research on 4-chloro-N-3-isoxazolylbenzamide. One area of interest is its potential use in the treatment of type 2 diabetes, obesity, and metabolic syndrome. Additionally, it may be useful in studying the role of PPARγ in regulating glucose and lipid metabolism, as well as inflammation and oxidative stress. Further research is needed to fully understand the potential therapeutic applications of this compound and its mechanism of action.